Cas no 1097563-22-8 ((Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide)

• Product Name: (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide
• CAS No: 1097563-22-8
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5790472
• PubChem ID: 8276083
• Update Time: 2025-06-09

(Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide
• 1097563-22-8

• Inchi： 1S/C21H22N2O3/c1-13-6-14(2)20(15(3)7-13)23-21(24)17(12-22)8-16-9-18(25-4)11-19(10-16)26-5/h6-11H,1-5H3,(H,23,24)/b17-8-
• InChI Key： MDXYYNOJBUBOJY-IUXPMGMMSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=C(C=C(C=1)OC)OC)NC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide

Introduction to (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide (CAS No. 1097563-22-8)

(Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide (CAS No. 1097563-22-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a dimethoxyphenyl moiety, and a trimethylphenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide is particularly noteworthy due to its conjugated double bond system and the presence of electron-donating groups. The cyano group imparts a high degree of chemical reactivity and stability, while the dimethoxyphenyl and trimethylphenyl moieties enhance its lipophilicity and solubility properties. These characteristics make it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the biological activities of (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide in detail. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to modulate the activity of key enzymes involved in the inflammatory response pathway.

Beyond its anti-inflammatory properties, (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and the activation of caspase-dependent pathways.

The pharmacokinetic properties of (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through the urine.

In terms of safety and toxicity, preclinical studies have shown that (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide has a relatively low toxicity profile. Animal models have demonstrated that it does not cause significant adverse effects at therapeutic doses. However, further safety assessments are necessary to ensure its suitability for clinical use.

The potential therapeutic applications of (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide extend beyond inflammation and cancer. Recent research has explored its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates.

In conclusion, (Z)-2-cyano-3-(3,5-dimethoxyphenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide (CAS No. 1097563-22-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.